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Compound of Interest

Compound Name: Rhein-13C6

Cat. No.: B563651 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential information

on the proper disposal procedures for Rhein-13C6, a stable isotope-labeled compound used in

metabolic and pharmacokinetic research. While a specific Safety Data Sheet (SDS) for Rhein-
13C6 is not readily available, this document synthesizes information from various sources on

the unlabeled parent compound, Rhein, and general principles of laboratory chemical waste

management to offer a comprehensive operational and disposal plan.

Chemical and Physical Properties
Understanding the properties of Rhein-13C6 is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value Source(s)

Molecular Formula C₉¹³C₆H₈O₆ [1]

Molecular Weight 290.18 g/mol [2][3]

Appearance Yellow Crystalline Solid [3][4]

Solubility

Soluble in DMSO. Limited

solubility in water, good

solubility in ethanol.

[1][4]

Storage 2-8°C Refrigerator [3]
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Experimental Protocols: Disposal and
Decontamination
The following step-by-step procedures are based on general best practices for laboratory

chemical disposal and information available for the parent compound, Rhein.

Personal Protective Equipment (PPE) Requirements:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

Skin Protection: Wear impervious, flame-resistant clothing and handle with chemical-

resistant gloves.[5]

Respiratory Protection: If dust or aerosols may be generated, use a full-face respirator.[5]

Spill Management:

Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel from the area

and ensure adequate ventilation.[6]

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dust formation.[6]

[7]

Cleanup: Carefully sweep or scoop up the spilled solid material. Place the material into a

suitable, labeled, and closed container for disposal.[5] Avoid generating dust.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Disposal Procedure:

Rhein-13C6 should be disposed of as chemical waste in accordance with all local, state, and

federal regulations.

Waste Identification: Label the waste container clearly as "Rhein-13C6" and include any

relevant hazard information.
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Containerization: Use a compatible, sealed container for waste storage.

Professional Disposal: Arrange for disposal by a licensed professional waste disposal

company.[6] One recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Rhein-13C6.

Caption: Logical workflow for the proper disposal of Rhein-13C6.

Important Considerations:

The information provided here is based on the properties of the unlabeled parent compound,

Rhein, and general laboratory safety protocols. A specific Safety Data Sheet (SDS) for

Rhein-13C6 was not found in the available resources.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal.

Regulations for chemical waste disposal can vary significantly by location. Ensure full

compliance with all applicable local, state, and federal regulations.

The parent compound, Rhein, is known to cause skin and serious eye irritation.[7] Assume

Rhein-13C6 has similar hazardous properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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